Cas no 313397-97-6 (6,6'-dimethyl-4,4'-diphenyl-1',2'-dihydro-2,3'-biquinoline-2'-one)

• Product Name: 6,6'-dimethyl-4,4'-diphenyl-1',2'-dihydro-2,3'-biquinoline-2'-one
• CAS No: 313397-97-6
• MF: C₃₂H₂₄N₂O
• MW: 452.545767784119
• CID: 5025256
• Update Time: 2025-07-18

6,6'-dimethyl-4,4'-diphenyl-1',2'-dihydro-2,3'-biquinoline-2'-one Chemical and Physical Properties

Names and Identifiers

• 6,6'-dimethyl-4,4'-diphenyl-2',3-biquinolin-2(1H)-one
• 6,6'-dimethyl-4,4'-diphenyl-[2,3'-biquinolin]-2'(1'H)-one
• 6-methyl-3-(6-methyl-4-phenyl-2-quinolyl)-4-phenyl-2(1H)-quinolinone
• 6,6'-dimethyl-4,4'-diphenyl-1',2'-dihydro-2,3'-biquinoline-2'-one

• Inchi： 1S/C32H24N2O/c1-20-13-15-27-25(17-20)24(22-9-5-3-6-10-22)19-29(33-27)31-30(23-11-7-4-8-12-23)26-18-21(2)14-16-28(26)34-32(31)35/h3-19H,1-2H3,(H,34,35)
• InChI Key： NBRGELMVQJMXSG-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=C(C3C=CC=CC=3)C3C=C(C)C=CC=3N=2)=C(C2C=CC=CC=2)C2C=C(C)C=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 791
• XLogP3: 6.8
• Topological Polar Surface Area: 42

Additional information on 6,6'-dimethyl-4,4'-diphenyl-1',2'-dihydro-2,3'-biquinoline-2'-one

Comprehensive Overview of 6,6'-Dimethyl-4,4'-diphenyl-1',2'-dihydro-2,3'-biquinoline-2'-one (CAS No. 313397-97-6)

The compound 6,6'-dimethyl-4,4'-diphenyl-1',2'-dihydro-2,3'-biquinoline-2'-one (CAS No. 313397-97-6) is a structurally complex heterocyclic molecule that has garnered significant attention in the fields of organic chemistry and materials science. Its unique biquinoline backbone, coupled with dimethyl and diphenyl substituents, imparts distinctive electronic and steric properties, making it a valuable intermediate for advanced applications. Researchers are increasingly exploring its potential in optoelectronic materials, pharmaceutical intermediates, and catalysis, aligning with the growing demand for high-performance functional molecules.

One of the most frequently searched questions about this compound revolves around its synthesis methods and purification techniques. The 6,6'-dimethyl-4,4'-diphenyl-1',2'-dihydro-2,3'-biquinoline-2'-one is typically synthesized via multi-step organic reactions, including condensation and cyclization processes, often requiring precise control of reaction conditions such as temperature and catalyst selection. Recent studies highlight the use of green chemistry approaches to improve yield and reduce environmental impact, a topic highly relevant to modern sustainable chemistry trends.

In the context of material science, this compound's extended π-conjugation system and rigid molecular framework make it a candidate for organic light-emitting diodes (OLEDs) and nonlinear optical materials. Its ability to form stable complexes with metals also opens doors for applications in coordination chemistry and sensor development. These attributes resonate with current industry demands for energy-efficient technologies and smart materials, frequently discussed in academic and industrial forums.

Another area of interest is the compound's spectroscopic characterization. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for verifying its purity and structural integrity. Users often search for reference spectra or analytical protocols for this molecule, underscoring the need for accessible data in public databases. The compound's UV-Vis absorption and fluorescence properties are also key research points, particularly for photophysical studies.

From a commercial perspective, 6,6'-dimethyl-4,4'-diphenyl-1',2'-dihydro-2,3'-biquinoline-2'-one is often listed by specialty chemical suppliers as a high-purity reagent for research purposes. Pricing and scalability are common concerns among buyers, reflecting broader market trends toward cost-effective and scalable synthetic routes. Regulatory compliance, such as REACH or GMP standards, is another frequently searched topic, especially for pharmaceutical-grade applications.

In summary, 6,6'-dimethyl-4,4'-diphenyl-1',2'-dihydro-2,3'-biquinoline-2'-one (CAS No. 313397-97-6) represents a versatile and scientifically intriguing molecule with cross-disciplinary relevance. Its synthesis, applications, and characterization continue to inspire innovation, addressing both academic curiosity and industrial needs in emerging technological fields.